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Compound of Interest

Compound Name: 2,6-Diaminoanthraquinone

Cat. No.: B087147

An In-depth Technical Guide to 2,6-
Diaminoanthraquinone

This technical guide provides a comprehensive overview of 2,6-Diaminoanthraquinone (2,6-
DAAQ), detailing its chemical structure, physicochemical properties, synthesis, and key
applications. The content is tailored for researchers, scientists, and professionals in drug
development, with a focus on presenting quantitative data and experimental methodologies.

Chemical Structure and Identification

2,6-Diaminoanthraquinone is an organic compound belonging to the anthraquinone family. Its
structure consists of an anthraquinone core with two amino groups (-NH2) substituted at the 2
and 6 positions.[1] This substitution pattern influences its chemical reactivity, solubility, and
electronic properties.[1]

The key identifiers for 2,6-Diaminoanthraquinone are summarized in the table below.
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Identifier Value Reference
CAS Number 131-14-6 [L1[21[3]14]
Molecular Formula C14H10N202 [1][2][3]14]
Molecular Weight 238.24 g/mol [21[31[4][5]
2,6-diaminoanthracene-9,10-
IUPAC Name _ (3]
dione

, C1=CC2=C(C=C1N)C(=0)C3=
Canonical SMILES [3]
C(C2=0)C=C(C=C3)N

INChl=1S/C14H10N202/c15-
7-1-3-9-11(5-7)14(18)10-4-2-

InChl [1][3][6]
8(16)6-12(10)13(9)17/h1-
6H,15-16H2
WQOWBWVMZPPPGX-

InChlKey [11[3]

UHFFFAOYSA-N

2,6-Diamino-9,10-
Synonyms anthracenedione, 2,6- [1][2]13]

Anthraquinonyldiamine

Physicochemical Properties

2,6-Diaminoanthraquinone presents as a reddish-brown crystalline solid or prism.[2][7] It
exhibits good thermal stability, which is a valuable characteristic for its application in dyes and
polymers.[1] Its solubility is influenced by the polarity of the solvent and the pH of the solution.
The presence of polar amino groups allows for solubility in polar organic solvents like dimethyl
sulfoxide (DMSOQO) and acetone, while solubility in non-polar solvents is limited.[5] The amino
groups can be protonated or deprotonated under acidic or basic conditions, respectively, which
alters the compound's solubility characteristics.[5]

A summary of its key physical and chemical properties is provided below.
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Property Value Reference
Physical State Reddish-brown crystalline solid  [5][7]
Melting Point >325 °C [2]

Boiling Point 380.84 °C (rough estimate) [2]

Density 1.1907 g/cm3 (rough estimate) [2]

pKa 1.32 + 0.20 (Predicted) [2]

XLogP3 15 [8]
Hydrogen Bond Donor Count 2 [8]

Hydrogen Bond Acceptor
ydrog p 4 (5]
Count

Spectroscopic Properties

Spectroscopic analysis is crucial for the characterization of 2,6-Diaminoanthraquinone. While
detailed spectra are best sourced from spectral databases, characteristic data from various
techniques are summarized here.
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Spectroscopy Characteristic Data Reference

For a related derivative: 3210
(-NH), 3063 (=C-H), 1664 (-

FT-IR (KBr, cm~1) [9]
C=0), 1573 (-N=N-), 1304

(=C-N).

For a related derivative: 6 6.5-
8.2 (m, Ar-H, 14H), 6.2 (s, -NH,  [9]
2H).

H NMR (300 MHz, DMF-d7,
ppm)

For a related derivative:
LC-MS (m/z) (M+1)*: 447 9]

Major fragments (m/z): 223
(99.99), 169 (33.19), 167

GC-MS (EI-B, 70 eV) [3]
(30.01), 238 (25.32), 195

(20.0).

Synthesis of 2,6-Diaminoanthraquinone

The industrial synthesis of 2,6-Diaminoanthraquinone often involves the amination of a
disubstituted anthraquinone precursor. A common method is the reaction of 2,6-anthraquinone
disulfonic acid or its salts with aqueous ammonia under high pressure and temperature.[10][11]
An oxidizing agent, such as an alkali-metal chlorate, is gradually added to the reaction mixture
to facilitate the conversion.[10]
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General synthesis workflow for 2,6-Diaminoanthraquinone.

Applications in Research and Drug Development

2,6-Diaminoanthraquinone is a versatile compound with applications spanning multiple
scientific and industrial fields. Its unique structure makes it a valuable intermediate and building
block.

» Dye and Pigment Industry: It serves as a crucial intermediate for manufacturing vat dyes and
high-performance pigments used in textiles and inks.[1][8][11]

» Materials Science: The presence of two reactive amino groups makes it an effective
monomer for the synthesis of advanced polymers, such as polyimides, with tailored
properties like high thermal stability.[7]

o Organic Electronics: Researchers are exploring its potential in organic solar cells, where its
ability to absorb light and facilitate energy conversion is highly advantageous.[5][11] Its redox
activity also makes it a candidate for energy storage materials.[11]

¢ Medicinal Chemistry and Drug Development: Anthraquinone derivatives are a significant
class of compounds in medicinal chemistry.[12] 2,6-DAAQ is being investigated for its
potential in cancer therapy, with studies suggesting its ability to intercalate with DNA may
influence cell proliferation.[5] The broader class of aminoanthraquinones is known to exhibit
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a range of biological activities, including antibacterial, antifungal, and anticancer properties.
[12]
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Key application areas of 2,6-Diaminoanthraquinone.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for research. The following
section provides a methodology for a key reaction involving 2,6-Diaminoanthraquinone.

Protocol: Diazotization of 2,6-Diaminoanthraquinone

This protocol describes the conversion of the amino groups of 2,6-DAAQ into diazonium salts,
which are versatile intermediates for synthesizing various azo compounds.[9]

Materials:
e 2,6-Diaminoanthraquinone (1.44 g, 6.05 x 10=3 mol)
e Concentrated Sulfuric Acid (10 mL)

e Sodium Nitrite (0.84 g, 0.0121 mol)
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Deionized Water (5 mL)

Urea

Sodium Acetate

e Ice

Procedure:

Dissolve 2,6-Diaminoanthraquinone (1.44 g) in 10 mL of concentrated sulfuric acid.
e Prepare a solution of sodium nitrite (0.84 g) in 5 mL of water.
e Cool the sodium nitrite solution to 0-5 °C in a salt-ice bath.

» Slowly drip the 2,6-Diaminoanthraquinone solution into the cold sodium nitrite solution
while maintaining the temperature between 0-5 °C.

 Stir the mixture for 2 hours in the salt-ice bath.

o Destroy any excess nitrite by the careful addition of urea.

« Filter the resulting diazonium salt precipitate via suction filtration.

e Wash the residue and add it to a mixture of 150 mL of water and 50 g of ice.

o Adjust the pH of the solution to four with sodium acetate to yield the diazonium salt solution,
ready for subsequent coupling reactions.[9]
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Experimental workflow for the diazotization of 2,6-DAAQ.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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